Cas no 1396687-45-8 (N-{4-[2-(4-hydroxypiperidin-1-yl)-2-oxoethyl]phenyl}cyclohex-3-ene-1-carboxamide)

• Product Name: N-{4-[2-(4-hydroxypiperidin-1-yl)-2-oxoethyl]phenyl}cyclohex-3-ene-1-carboxamide
• CAS No: 1396687-45-8
• MF: C₂₀H₂₆N₂O₃
• MW: 342.432045459747
• CID: 5400577
• Update Time: 2025-06-13

N-{4-[2-(4-hydroxypiperidin-1-yl)-2-oxoethyl]phenyl}cyclohex-3-ene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-[2-(4-Hydroxy-1-piperidinyl)-2-oxoethyl]phenyl]-3-cyclohexene-1-carboxamide
• N-{4-[2-(4-hydroxypiperidin-1-yl)-2-oxoethyl]phenyl}cyclohex-3-ene-1-carboxamide

• Inchi： 1S/C20H26N2O3/c23-18-10-12-22(13-11-18)19(24)14-15-6-8-17(9-7-15)21-20(25)16-4-2-1-3-5-16/h1-2,6-9,16,18,23H,3-5,10-14H2,(H,21,25)
• InChI Key： PEDAUZSNTBCHAY-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(CC(N3CCC(O)CC3)=O)C=C2)=O)CCC=CC1

Experimental Properties

• Density: 1.243±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 623.0±55.0 °C(Predicted)
• pka: 14.64±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on N-{4-[2-(4-hydroxypiperidin-1-yl)-2-oxoethyl]phenyl}cyclohex-3-ene-1-carboxamide

Comprehensive Overview of N-{4-[2-(4-hydroxypiperidin-1-yl)-2-oxoethyl]phenyl}cyclohex-3-ene-1-carboxamide (CAS No. 1396687-45-8)

N-{4-[2-(4-hydroxypiperidin-1-yl)-2-oxoethyl]phenyl}cyclohex-3-ene-1-carboxamide (CAS No. 1396687-45-8) is a synthetic organic compound with a complex molecular structure, featuring a cyclohex-3-ene-1-carboxamide core linked to a 4-hydroxypiperidin-1-yl moiety. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of both hydroxypiperidine and phenyl groups in its structure suggests possible interactions with biological targets, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for specialized small-molecule compounds like N-{4-[2-(4-hydroxypiperidin-1-yl)-2-oxoethyl]phenyl}cyclohex-3-ene-1-carboxamide has surged, driven by advancements in precision medicine and targeted therapy. Researchers are particularly intrigued by its potential role in modulating enzyme activity or receptor binding, which could pave the way for new treatments in areas such as neurodegenerative diseases and metabolic disorders. The compound's unique structure also makes it a candidate for structure-activity relationship (SAR) studies, a hot topic in modern drug design.

The synthesis of CAS No. 1396687-45-8 involves multi-step organic reactions, including amide coupling and piperidine derivatization. Its hydrophilic-lipophilic balance (HLB) and logP value are critical parameters for researchers evaluating its bioavailability and pharmacokinetic properties. These factors are often searched by scientists optimizing drug delivery systems or designing prodrugs. Additionally, the compound's stability under physiological conditions is a key consideration for its potential use in in vivo studies.

From a commercial perspective, N-{4-[2-(4-hydroxypiperidin-1-yl)-2-oxoethyl]phenyl}cyclohex-3-ene-1-carboxamide is available through specialized chemical suppliers catering to the pharmaceutical and biotechnology sectors. Its pricing and purity (>98%) are frequently queried by procurement teams, reflecting its niche but growing market. The compound is typically supplied as a white to off-white powder, with storage recommendations emphasizing protection from light and moisture to maintain its integrity.

In the context of green chemistry, researchers are exploring sustainable synthesis routes for CAS No. 1396687-45-8, aligning with global trends toward environmentally friendly drug development. Questions about its biodegradability and eco-toxicity are increasingly common in academic forums, highlighting the intersection of medicinal chemistry and environmental science. This dual focus underscores the compound's relevance to both healthcare innovation and corporate sustainability goals.

Looking ahead, N-{4-[2-(4-hydroxypiperidin-1-yl)-2-oxoethyl]phenyl}cyclohex-3-ene-1-carboxamide represents a compelling case study in the evolution of specialty chemicals for life sciences. Its structural complexity and potential biological activity continue to inspire cross-disciplinary collaborations, from computational chemistry to clinical research. As the scientific community delves deeper into its properties, this compound may well emerge as a cornerstone in the next generation of bioactive molecules.